Cas no 2034426-90-7 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• CAS No: 2034426-90-7
• MF: C₁₈H₂₂N₈O₂
• MW: 382.419682025909
• CID: 6034216
• PubChem ID: 121137899
• Update Time: 2025-07-16

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• F6438-3556
• 2034426-90-7
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• AKOS032456999
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-(4-oxoquinazolin-3-yl)acetamide

• Inchi： 1S/C18H22N8O2/c1-24(2)17-21-14(22-18(23-17)25(3)4)9-19-15(27)10-26-11-20-13-8-6-5-7-12(13)16(26)28/h5-8,11H,9-10H2,1-4H3,(H,19,27)
• InChI Key： QYTVIAMMXGBXSW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1CC(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 382.18657197g/mol
• Monoisotopic Mass: 382.18657197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

Professional Introduction to Compound with CAS No. 2034426-90-7 and Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

This compound, identified by the CAS number 2034426-90-7, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide, provides a detailed insight into its chemical composition and potential functionalities. This introduction aims to explore the compound's structural features, its significance in medicinal chemistry, and its potential applications based on the latest research findings.

The molecular structure of this compound is characterized by a triazine core substituted with dimethylamino groups at the 4 and 6 positions, which enhances its basicity and reactivity. This feature makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of a quinazolinone moiety at the other end of the molecule introduces additional pharmacophoric elements that are known to be crucial for biological activity. Specifically, quinazolinones have been extensively studied for their antimicrobial, antiviral, and anticancer properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of triazine and quinazolinone in this compound suggests a promising scaffold for designing molecules with enhanced biological activity. Studies have shown that such hybrid structures can exhibit improved binding affinity to target enzymes and receptors, leading to more effective therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of key bonds in the molecule. These methods not only improve efficiency but also minimize unwanted side products, ensuring the final product meets stringent pharmaceutical standards.

In terms of biological activity, preliminary studies on derivatives of this compound have shown encouraging results. The dimethylamino substituents on the triazine ring are known to enhance solubility and bioavailability, while the quinazolinone moiety contributes to interactions with biological targets. This dual functionality makes it a versatile candidate for further exploration in drug development. Researchers are particularly interested in its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity for various biological targets. These simulations provide valuable insights into how the molecule interacts with proteins and enzymes at the molecular level. Such information is crucial for optimizing lead structures and guiding experimental design.

Furthermore, the compound's stability under different conditions has been a focus of recent investigations. Chemical stability is a critical factor in drug development, as it determines shelf life and storage requirements. Studies have examined the compound's behavior under varying temperatures and pH conditions to assess its degradation pathways and potential impurities. This information is essential for formulating appropriate storage conditions and ensuring long-term viability.

The environmental impact of synthesizing and handling this compound is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Techniques such as solvent recovery and catalytic recycling are being explored to make the production process more environmentally friendly without compromising efficiency.

Future directions in research on this compound include exploring its potential in combination therapies. The ability to design molecules that target multiple pathways simultaneously has become increasingly important in treating complex diseases like cancer. By leveraging the structural features of this compound, researchers aim to develop synergistic drug candidates that offer improved therapeutic benefits.

In conclusion, the compound with CAS number 2034426-90-7 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The product name N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide underscores its complex molecular architecture, which is likely responsible for its observed properties. Ongoing research continues to uncover new possibilities for this compound in drug development, making it a subject of great interest among scientists worldwide.